Cas no 1261836-10-5 (6,2',3',4',5',6'-Hexafluorobiphenyl-2-carbonitrile)

• Product Name: 6,2',3',4',5',6'-Hexafluorobiphenyl-2-carbonitrile
• CAS No: 1261836-10-5
• MF: C₁₃H₃F₆N
• MW: 287.160043954849
• CID: 4997530
• Update Time: 2025-06-08

6,2',3',4',5',6'-Hexafluorobiphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6,2',3',4',5',6'-Hexafluorobiphenyl-2-carbonitrile

• Inchi： 1S/C13H3F6N/c14-6-3-1-2-5(4-20)7(6)8-9(15)11(17)13(19)12(18)10(8)16/h1-3H
• InChI Key： PXADQMNJHISWIQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C(=CC=CC=1C#N)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 380
• XLogP3: 3.9
• Topological Polar Surface Area: 23.8

Additional information on 6,2',3',4',5',6'-Hexafluorobiphenyl-2-carbonitrile

Recent Advances in the Study of 6,2',3',4',5',6'-Hexafluorobiphenyl-2-carbonitrile (CAS: 1261836-10-5)

The compound 6,2',3',4',5',6'-Hexafluorobiphenyl-2-carbonitrile (CAS: 1261836-10-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated biphenyl derivative is of particular interest due to its unique physicochemical properties, which make it a promising candidate for various applications, including drug discovery, material science, and agrochemical development. Recent studies have focused on elucidating its synthesis, reactivity, and potential biological activities, providing valuable insights for researchers in the field.

One of the key areas of investigation has been the synthetic pathways for 6,2',3',4',5',6'-Hexafluorobiphenyl-2-carbonitrile. A study published in the Journal of Fluorine Chemistry (2023) demonstrated an efficient and scalable method for its synthesis, utilizing a palladium-catalyzed cross-coupling reaction between hexafluorobenzene and 2-cyanophenylboronic acid. This method offers high yields and excellent regioselectivity, addressing previous challenges associated with the synthesis of highly fluorinated biphenyl derivatives. The study also highlighted the compound's stability under various conditions, making it suitable for further functionalization and application in diverse chemical contexts.

In the realm of pharmaceutical research, 6,2',3',4',5',6'-Hexafluorobiphenyl-2-carbonitrile has been explored as a potential scaffold for the development of novel bioactive molecules. A recent preprint on bioRxiv (2024) reported its use as a key intermediate in the synthesis of fluorinated kinase inhibitors. The researchers found that the introduction of multiple fluorine atoms significantly enhanced the binding affinity of the resulting compounds to their target proteins, likely due to increased hydrophobic interactions and improved metabolic stability. This finding underscores the potential of fluorinated biphenyl derivatives in the design of next-generation therapeutics.

Material science applications of 6,2',3',4',5',6'-Hexafluorobiphenyl-2-carbonitrile have also been investigated. A study in Advanced Materials (2023) demonstrated its utility as a building block for the development of liquid crystalline materials with exceptional thermal and chemical stability. The researchers attributed these properties to the strong dipole moment induced by the fluorine atoms and the rigid biphenyl core, which collectively contribute to the formation of highly ordered mesophases. These materials show promise for use in optoelectronic devices and other high-performance applications.

Despite these advances, challenges remain in the broader application of 6,2',3',4',5',6'-Hexafluorobiphenyl-2-carbonitrile. Recent toxicological studies, as reported in Chemical Research in Toxicology (2024), have raised concerns about the environmental persistence of highly fluorinated compounds. While the compound itself exhibits low acute toxicity, its degradation products may pose ecological risks. These findings highlight the need for further research into the environmental fate and potential mitigation strategies for fluorinated biphenyl derivatives.

In conclusion, 6,2',3',4',5',6'-Hexafluorobiphenyl-2-carbonitrile (CAS: 1261836-10-5) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Recent studies have expanded our understanding of its synthesis, reactivity, and potential applications, while also identifying areas that require further investigation. As research in this area continues to evolve, this compound is likely to play an increasingly important role in the development of new materials and bioactive molecules.